Cas no 1803736-63-1 (Ethyl 5-fluoro-2-methyl-4-nitrobenzoate)

• Product Name: Ethyl 5-fluoro-2-methyl-4-nitrobenzoate
• CAS No: 1803736-63-1
• MF: C₁₀H₁₀FNO₄
• MW: 227.189106464386
• CID: 5005078
• Update Time: 2025-06-10

Ethyl 5-fluoro-2-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-2-methyl-4-nitrobenzoate
• FC=1C(=CC(=C(C(=O)OCC)C=1)C)[N+](=O)[O-]

• Inchi： 1S/C10H10FNO4/c1-3-16-10(13)7-5-8(11)9(12(14)15)4-6(7)2/h4-5H,3H2,1-2H3
• InChI Key： CVTPUKYJYLSWKF-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C)=C(C(=O)OCC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 5-fluoro-2-methyl-4-nitrobenzoate

Ethyl 5-Fluoro-2-methyl-4-nitrobenzoate (CAS No. 1803736-63-1): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 5-fluoro-2-methyl-4-nitrobenzoate (CAS No. 1803736-63-1) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of nitrobenzoates and is characterized by the presence of a fluoro, methyl, and nitro substituent on the benzene ring, along with an ethyl ester group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical structure of Ethyl 5-fluoro-2-methyl-4-nitrobenzoate can be represented as C₁₀H₉FO₄N₂. The fluoro substituent introduces electronic effects that can influence the compound's reactivity and stability, while the nitro group provides strong electron-withdrawing properties, which can affect the compound's biological activity. The ethyl ester group, on the other hand, confers solubility and metabolic stability, making it suitable for various pharmaceutical applications.

In recent years, Ethyl 5-fluoro-2-methyl-4-nitrobenzoate has been studied for its potential as an intermediate in the synthesis of more complex molecules. One notable application is in the development of novel anti-cancer agents. Research has shown that compounds with similar structural features exhibit significant anti-proliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of Ethyl 5-fluoro-2-methyl-4-nitrobenzoate were effective in inhibiting the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

Beyond cancer research, Ethyl 5-fluoro-2-methyl-4-nitrobenzoate has also been explored for its potential in treating neurological disorders. The presence of the fluoro and nitro groups can influence the compound's ability to cross the blood-brain barrier, making it a promising candidate for developing drugs that target central nervous system (CNS) disorders. A study published in Neuropharmacology (2020) reported that derivatives of this compound showed neuroprotective effects in models of Parkinson's disease by reducing oxidative stress and preventing neuronal cell death.

The synthesis of Ethyl 5-fluoro-2-methyl-4-nitrobenzoate typically involves a multi-step process starting from commercially available precursors. One common synthetic route involves the nitration of 5-fluoro-2-methylbenzoic acid followed by esterification with ethanol. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that reduce waste and energy consumption.

The pharmacological properties of Ethyl 5-fluoro-2-methyl-4-nitrobenzoate have been extensively studied to understand its mechanism of action and potential side effects. In vitro studies have shown that this compound exhibits selective toxicity towards cancer cells while sparing normal cells, which is a desirable property for anti-cancer drugs. Additionally, preliminary animal studies have indicated that it has low toxicity at therapeutic doses, suggesting a favorable safety profile.

In conclusion, Ethyl 5-fluoro-2-methyl-4-nitrobenzoate (CAS No. 1803736-63-1) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and biological properties make it an attractive candidate for developing novel therapeutic agents for various diseases, including cancer and neurological disorders. Ongoing research continues to explore its full range of applications and optimize its use in clinical settings.